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Compound of Interest

Compound Name: 1-BROMONONANE-D19

Cat. No.: B1148699 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information for 1-BROMONONANE-D19, including operational and

disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Bromononane, the non-deuterated analogue of 1-
BROMONONANE-D19, is presented below. The properties of the deuterated compound are

expected to be very similar.

Property Value

Molecular Formula C9D19Br[1]

Molecular Weight 226.27 g/mol [1][2]

Boiling Point 221.6 ± 3.0 °C at 760 mmHg (Predicted)[2]

Flash Point 90.0 ± 0.0 °C (Predicted)[2][3]

Density 1.1 ± 0.1 g/cm³ (Predicted)[2]

Personal Protective Equipment (PPE)
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When handling 1-BROMONONANE-D19, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following PPE is

recommended:

Eye Protection: Safety glasses with side-shields conforming to EN166, or tightly fitting safety

goggles.[4][5] A face shield should be worn if there is a risk of splashing.[6][7][8]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7][9]

Gloves should be inspected before use and disposed of properly after handling the chemical.

[4]

Body Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.[9]

For larger quantities or in case of a significant risk of splashing, impervious clothing should

be used.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of vapors.[5][10][11] If ventilation is inadequate, a

NIOSH-certified respirator with an organic vapor cartridge may be necessary.[12]

Experimental Workflow for Handling 1-BROMONONANE-D19

The following diagram outlines the standard operating procedure for the safe handling of 1-
BROMONONANE-D19 from receipt to disposal.

Caption: A diagram illustrating the safe handling workflow for 1-BROMONONANE-D19.

Operational Plan

1. Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1-Bromononane.[4]

Ensure that a chemical fume hood is available and functioning correctly.[5]

Assemble all necessary PPE and ensure it is in good condition.

Have appropriate spill cleanup materials readily available.
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2. Handling and Use:

Conduct all manipulations of 1-BROMONONANE-D19 within a chemical fume hood to

minimize inhalation exposure.[5]

Avoid contact with skin and eyes.[10]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[5][10][11]

Take measures to prevent the buildup of electrostatic charge.[4]

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[10][13]

3. Accidental Release Measures:

In case of a spill, immediately evacuate the area.

Remove all sources of ignition.[4][10]

Ventilate the area.

Absorb the spill with an inert material such as dry sand or earth and place it into a chemical

waste container.[10]

Use spark-proof tools during cleanup.[10]

Disposal Plan

1. Waste Collection:

All waste containing 1-BROMONONANE-D19, including contaminated absorbents and

disposable PPE, should be collected in a designated, labeled, and sealed container.

2. Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[4]
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This material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Do not dispose of it down the drain, as it is very toxic to aquatic life.[4][14]

Follow all federal, state, and local regulations for hazardous waste disposal.[11]

First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[10]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[10]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek medical attention.[11]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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